Cas no 1806785-01-2 (6-(Difluoromethyl)-2,3-dimethoxypyridine)

• Product Name: 6-(Difluoromethyl)-2,3-dimethoxypyridine
• CAS No: 1806785-01-2
• MF: C₈H₉F₂NO₂
• MW: 189.15936923027
• CID: 4812106
• Update Time: 2025-06-13

6-(Difluoromethyl)-2,3-dimethoxypyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-2,3-dimethoxypyridine

• Inchi： 1S/C8H9F2NO2/c1-12-6-4-3-5(7(9)10)11-8(6)13-2/h3-4,7H,1-2H3
• InChI Key： QARWXJGMACAVPV-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(N=1)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• XLogP3: 1.8
• Topological Polar Surface Area: 31.4

Additional information on 6-(Difluoromethyl)-2,3-dimethoxypyridine

Introduction to 6-(Difluoromethyl)-2,3-dimethoxypyridine (CAS No. 1806785-01-2) and Its Applications in Modern Chemical Biology

6-(Difluoromethyl)-2,3-dimethoxypyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1806785-01-2, is a heterocyclic compound that has garnered significant attention in the field of chemical biology due to its versatile structural features and potential applications in drug discovery and molecular research. This compound belongs to the pyridine class, characterized by a six-membered aromatic ring containing one nitrogen atom, which endows it with unique electronic and steric properties. The presence of both difluoromethyl and dimethoxy substituents further enhances its reactivity and makes it a valuable scaffold for synthesizing biologically active molecules.

The difluoromethyl group, specifically, is a key functional moiety in medicinal chemistry due to its ability to modulate metabolic stability, lipophilicity, and binding affinity. In recent years, the incorporation of fluorine atoms into drug candidates has been extensively studied, demonstrating that fluorinated compounds often exhibit improved pharmacokinetic profiles compared to their non-fluorinated counterparts. The electron-withdrawing nature of fluorine atoms can also enhance the binding interactions between a drug molecule and its target protein, leading to increased potency and selectivity.

Similarly, the dimethoxy substituents in 6-(Difluoromethyl)-2,3-dimethoxypyridine contribute to the compound's overall electronic distribution and influence its solubility in both polar and non-polar environments. This balance is crucial for designing molecules that can efficiently cross biological membranes while maintaining stability in vivo. The methoxy groups are also known to participate in hydrogen bonding interactions, which can be exploited to improve binding affinity in enzyme or receptor inhibition studies.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 6-(Difluoromethyl)-2,3-dimethoxypyridine, making it more accessible for academic and industrial research. Modern techniques such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce the desired substituents with high precision. These methods not only improve yield but also minimize unwanted byproducts, ensuring that researchers working with this compound can achieve consistent and reliable results.

In the realm of drug discovery, 6-(Difluoromethyl)-2,3-dimethoxypyridine has been explored as a building block for more complex scaffolds. Its pyridine core is a common motif in many bioactive molecules, including kinase inhibitors and antiviral agents. For instance, derivatives of this compound have been investigated for their potential as inhibitors of Janus kinases (JAKs), which play a critical role in inflammatory signaling pathways. The combination of the difluoromethyl group's metabolic stability-enhancing properties with the nitrogen-containing heterocycle's ability to interact with biological targets makes this compound particularly attractive for such applications.

Another area where 6-(Difluoromethyl)-2,3-dimethoxypyridine has shown promise is in the development of probes for biochemical assays. The presence of both electron-withdrawing and electron-donating groups allows for fine-tuning of spectroscopic properties, making it suitable for fluorescence-based detection methods. Researchers have utilized this compound to design substrates or inhibitors that can be used to study enzyme mechanisms or identify novel interactors in cellular systems.

The versatility of 6-(Difluoromethyl)-2,3-dimethoxypyridine also extends to material science applications. Pyridine derivatives are frequently employed in organic electronics due to their ability to form stable conjugated systems. The introduction of fluorinated and methoxy groups can further tailor electronic properties such as charge transport rates and energy levels, making this compound a candidate for use in organic light-emitting diodes (OLEDs) or photovoltaic cells.

From a computational chemistry perspective, the study of 6-(Difluoromethyl)-2,3-dimethoxypyridine has provided valuable insights into molecular interactions at an atomic level. Advanced computational methods such as density functional theory (DFT) have been used to predict how this compound might bind to biological targets based on its structural features. These predictions are crucial for guiding experimental efforts and reducing the time required to develop lead compounds into viable drugs.

The synthesis and application of 6-(Difluoromethyl)-2,3-dimethoxypyridine also highlight the importance of green chemistry principles in modern research. Efforts have been made to develop synthetic routes that minimize waste generation and utilize sustainable reagents without compromising yield or purity. Such approaches align with broader industry trends toward environmentally responsible chemical manufacturing.

In conclusion, 6-(Difluoromethyl)-2,3-dimethoxypyridine (CAS No. 1806785-01-2) represents a fascinating example of how structural modifications can enhance molecular properties for diverse applications. Its unique combination of substituents makes it a valuable tool in pharmaceutical research, biochemical assays, and material science innovation. As our understanding of molecular interactions continues to evolve, 6-(Difluoromethyl)-2,3-dimethoxypyridine will undoubtedly remain at the forefront of scientific exploration.